![molecular formula C12H8BrN3O2 B2366624 2-(4-(4-bromophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetonitrile CAS No. 1226427-58-2](/img/structure/B2366624.png)
2-(4-(4-bromophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Bromophenylacetonitrile undergoes reduction using 1,1,3,3-tetramethyldisiloxane activated by a non-toxic titanium (IV) isopropoxide to yield 4-bromophenylethylamine .
Synthesis Analysis
4-Bromophenylacetonitrile can be synthesized by the reduction of 4-Bromophenylacetonitrile using 1,1,3,3-tetramethyldisiloxane activated by a non-toxic titanium (IV) isopropoxide .Chemical Reactions Analysis
4-Bromophenylacetonitrile undergoes reduction to yield 4-bromophenylethylamine . It also reacts with sodium tetraphenylborate to form felbinac .Physical And Chemical Properties Analysis
4-Bromophenylacetonitrile has a melting point range of 47 - 49 °C .Scientific Research Applications
Synthesis and Structural Analysis : Kumar et al. (1999) synthesized a compound closely related to the chemical of interest, which exhibits both intra- and intermolecular hydrogen bonding, forming one-dimensional chains of molecules (Kumar, Parmar, & Errington, 1999).
Antimicrobial and Antitumor Activities : Elewa et al. (2021) synthesized derivatives including the similar compound 2,3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl)pyridine-3-carbonitrile, which were evaluated for their antibacterial and antitumor activities (Elewa, Abdelhamid, Hamed, & Mansour, 2021).
Antioxidant Activity : El‐Mekabaty (2015) researched on the synthesis of compounds incorporating the pyrazolo[3,4-d]pyrimidin-4-one moiety, including 2-(4-Oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)acetonitrile, and evaluated their antioxidant properties (El‐Mekabaty, 2015).
Synthesis and Application in Organic Chemistry : Reddy et al. (2012) discussed the synthesis of 3,4-dihydro-2H-benzo[b][1,4]thiazine and oxazine derivatives, highlighting the use of similar compounds in advanced organic synthesis (Reddy, Reddy, Lakshumma, Narasimhulu, Yadav, Sridhar, Reddy, & Kunwar, 2012).
Photoluminescence Characteristics : Xu et al. (2012) synthesized a series of novel thiophene derivatives, including a compound structurally similar to 2-(4-(4-bromophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetonitrile, and studied their UV–vis absorption and photoluminescent spectra (Xu, Yu, & Yu, 2012).
Safety and Hazards
properties
IUPAC Name |
2-[4-(4-bromophenyl)-2,3-dioxopyrazin-1-yl]acetonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8BrN3O2/c13-9-1-3-10(4-2-9)16-8-7-15(6-5-14)11(17)12(16)18/h1-4,7-8H,6H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPIQQJLTMYESSL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C=CN(C(=O)C2=O)CC#N)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8BrN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.11 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(4-bromophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.